Cas no 2227641-23-6 ((2R)-4-(3-bromo-4,5-dimethoxyphenyl)butan-2-amine)

• Product Name: (2R)-4-(3-bromo-4,5-dimethoxyphenyl)butan-2-amine
• CAS No: 2227641-23-6
• MF: C₁₂H₁₈BrNO₂
• MW: 288.180822849274
• CID: 6484634
• PubChem ID: 165795583
• Update Time: 2025-05-22

(2R)-4-(3-bromo-4,5-dimethoxyphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(3-bromo-4,5-dimethoxyphenyl)butan-2-amine
• 2227641-23-6
• EN300-1935231

• Inchi： 1S/C12H18BrNO2/c1-8(14)4-5-9-6-10(13)12(16-3)11(7-9)15-2/h6-8H,4-5,14H2,1-3H3/t8-/m1/s1
• InChI Key： BPAQNLRFFZGVLK-MRVPVSSYSA-N
• SMILES： BrC1C(=C(C=C(C=1)CC[C@@H](C)N)OC)OC

Computed Properties

• Exact Mass: 287.05209g/mol
• Monoisotopic Mass: 287.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 44.5Ų

Additional information on (2R)-4-(3-bromo-4,5-dimethoxyphenyl)butan-2-amine

Compound CAS No. 2227641-23-6: (2R)-4-(3-bromo-4,5-dimethoxyphenyl)butan-2-amine

The compound with CAS No. 2227641-23-6, commonly referred to as (2R)-4-(3-bromo-4,5-dimethoxyphenyl)butan-2-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable tool in drug discovery and development. The molecule's structure features a butanamine backbone with a chiral center at the second carbon atom, which is crucial for its biological activity. The phenyl ring attached to the fourth carbon of the butane chain is further substituted with bromine and two methoxy groups at the 3-, 4-, and 5-positions, respectively. These substituents not only influence the molecule's physical properties but also play a pivotal role in its interactions with biological targets.

Recent studies have highlighted the potential of (2R)-4-(3-bromo-4,5-dimethoxyphenyl)butan-2-amine as a lead compound in the development of novel therapeutic agents. Researchers have focused on its ability to modulate key cellular pathways involved in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The compound's stereochemistry, particularly the (R)-configuration at the second carbon, has been shown to significantly enhance its binding affinity to specific receptors, making it a promising candidate for further preclinical testing.

The synthesis of (2R)-4-(3-bromo-4,5-dimethoxyphenyl)butan-2-amine involves a multi-step process that combines principles from organic synthesis and asymmetric catalysis. The construction of the chiral center is achieved through an enantioselective reduction step, which ensures the desired (R)-configuration. This approach not only guarantees high enantiomeric purity but also aligns with green chemistry principles by minimizing waste and optimizing reaction conditions.

In terms of pharmacokinetics, (2R)-4-(3-bromo-4,5-dimethoxyphenyl)butan-2-amine exhibits favorable properties that make it suitable for systemic administration. Preclinical studies have demonstrated moderate oral bioavailability and acceptable metabolic stability, which are critical factors for drug candidates targeting chronic diseases. Additionally, the compound's pharmacodynamic profile reveals selectivity for specific G-protein coupled receptors (GPCRs), suggesting its potential as a modulator in central nervous system disorders.

Recent advancements in computational chemistry have further elucidated the molecular interactions of (2R)-4-(3-bromo-4,5-dimethoxyphenyl)butan-2-amine with its biological targets. Molecular docking studies have identified key residues within the receptor binding site that are critical for ligand recognition and binding affinity. These insights have informed iterative rounds of medicinal chemistry optimization, leading to derivatives with improved potency and selectivity.

The structural uniqueness of (2R)-4-(3-bromo-4,5-dimethoxyphenyl)butan-2-amine also makes it an intriguing molecule for exploring novel chemical reactions and catalytic processes. Its combination of an amine group and an aromatic ring with electron-donating substituents provides opportunities for investigating reactivity under various reaction conditions. For instance, recent research has explored its utility as a precursor in palladium-catalyzed cross-coupling reactions, demonstrating its versatility in synthetic applications.

In conclusion, (2R)-4-(3-bromo-4,5-dimethoxyphenyl)butan-2-amine stands out as a compelling molecule with significant potential in both academic research and industrial drug development. Its unique structure, favorable pharmacokinetic properties, and promising biological activity position it as a valuable asset in the pursuit of innovative therapeutic solutions.